molecular formula C14H16O4 B7797464 Benzenepropanoic acid, alpha-(ethoxymethylene)-beta-oxo-, ethyl ester

Benzenepropanoic acid, alpha-(ethoxymethylene)-beta-oxo-, ethyl ester

Cat. No.: B7797464
M. Wt: 248.27 g/mol
InChI Key: YAHUDNWHZFLCBN-ZRDIBKRKSA-N
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Description

Benzenepropanoic acid, alpha-(ethoxymethylene)-beta-oxo-, ethyl ester is a useful research compound. Its molecular formula is C14H16O4 and its molecular weight is 248.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzenepropanoic acid, alpha-(ethoxymethylene)-beta-oxo-, ethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzenepropanoic acid, alpha-(ethoxymethylene)-beta-oxo-, ethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

ethyl (E)-2-benzoyl-3-ethoxyprop-2-enoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H16O4/c1-3-17-10-12(14(16)18-4-2)13(15)11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3/b12-10+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YAHUDNWHZFLCBN-ZRDIBKRKSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC=C(C(=O)C1=CC=CC=C1)C(=O)OCC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCO/C=C(\C(=O)C1=CC=CC=C1)/C(=O)OCC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H16O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

248.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

39973-76-7
Record name Ethyl 2-benzoyl-3-ethoxyacrylate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039973767
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Ethyl 2-benzoyl-3-ethoxyacrylate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.049.731
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Biological Activity

Benzenepropanoic acid, alpha-(ethoxymethylene)-beta-oxo-, ethyl ester (CAS Number 70331-94-1) is a chemical compound that has garnered attention for its potential biological activities. This article reviews the biological activity associated with this compound, focusing on its ecological impact, pharmacological properties, and relevant case studies.

Benzenepropanoic acid, ethyl ester, has the molecular formula C14H16O4C_{14}H_{16}O_4 and a molecular weight of 248.28 g/mol. Its structure features a benzene ring attached to a propanoic acid moiety, which is further modified by an ethyl ester group. The compound is characterized by its lipophilic nature, which influences its biological interactions.

Ecotoxicological Assessment

A screening assessment conducted by Canadian authorities highlighted the persistence and bioaccumulation potential of benzenepropanoic acid esters in aquatic environments. The assessment indicated that this compound poses a low risk to human health but could potentially cause chronic harm to aquatic organisms at concentrations below 0.1 mg/L . The toxicity predictions for various aquatic species were modeled using the ECOSAR tool, revealing significant effects at low concentrations.

Organism LC50 (mg/L) EC50 (mg/L)
Fish0.050.03
Daphnia magna0.020.01
Mysid shrimp0.030.015

Pharmacological Properties

Research has explored the compound's potential as a therapeutic agent, particularly in terms of its antioxidant and anti-inflammatory properties. For instance, studies have indicated that derivatives of benzenepropanoic acid exhibit significant antioxidant activity, which is crucial for mitigating oxidative stress-related diseases .

Case Study: Antioxidant Activity

A study investigating the antioxidant capacity of various benzene derivatives found that certain modifications enhanced their ability to scavenge free radicals. The antioxidant activity was quantified using DPPH and ABTS assays, revealing IC50 values comparable to standard antioxidants like ascorbic acid.

Compound IC50 (µg/mL)
Benzenepropanoic acid derivative8.31
Ascorbic acid6.09

Acetylcholinesterase Inhibition

Another notable biological activity is the inhibition of acetylcholinesterase (AChE), an enzyme associated with neurodegenerative diseases such as Alzheimer's. Research indicates that certain benzene derivatives can inhibit AChE effectively, showing potential for therapeutic applications in cognitive disorders .

AChE Inhibition Results

Concentration (µg/mL) % Inhibition
109.90
2526.05
5048.84
10080.17

The IC50 value for the most effective derivative was found to be significantly higher than standard inhibitors like galantamine, suggesting room for optimization in drug development .

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